Cas no 2228940-00-7 (5-chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine)

5-Chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine is a heterocyclic compound featuring a pyridine core substituted with chloro, fluoro, and a 4-methylpiperidin-4-yloxy moiety. This structure confers unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chloro and fluoro substituents enhance electrophilic character, while the 4-methylpiperidine group introduces steric and electronic modulation, improving selectivity in binding interactions. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing biologically active compounds, particularly in drug discovery targeting CNS or infectious diseases. The compound's stability and synthetic accessibility further support its use in exploratory research and lead optimization.
5-chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine structure
2228940-00-7 structure
Product Name:5-chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine
CAS No:2228940-00-7
MF:C11H14ClFN2O
MW:244.693065166473
CID:6588129
PubChem ID:165867166
Update Time:2025-05-24

5-chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine
    • 2228940-00-7
    • EN300-1977739
    • 5-chloro-2-fluoro-3-[(4-methylpiperidin-4-yl)oxy]pyridine
    • Inchi: 1S/C11H14ClFN2O/c1-11(2-4-14-5-3-11)16-9-6-8(12)7-15-10(9)13/h6-7,14H,2-5H2,1H3
    • InChI Key: JQVRWOLUEDDWLN-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(=C1)OC1(C)CCNCC1)F

Computed Properties

  • Exact Mass: 244.0778689g/mol
  • Monoisotopic Mass: 244.0778689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 34.2Ų

5-chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine Pricemore >>

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Additional information on 5-chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine

5-Chloro-2-Fluoro-3-(4-Methylpiperidin-4-yl)Oxypyridine: A Comprehensive Overview

5-Chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine, identified by the CAS number 2228940-00-7, is a complex organic compound with a unique structure that has garnered attention in various fields of research. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with chlorine, fluorine, and a piperidine moiety, making it a valuable subject for both synthetic and applied research.

The synthesis of 5-chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such compounds. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps like cross-coupling reactions. These developments not only enhance the sustainability of the synthesis process but also pave the way for large-scale production.

The structural complexity of this compound contributes to its diverse biological activities. Studies have shown that 5-chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine exhibits significant antioxidant properties, making it a potential candidate for applications in oxidative stress-related diseases. Additionally, its ability to modulate enzyme activity has been explored in pharmacological studies, highlighting its potential as a lead compound for drug development.

In the agricultural sector, this compound has been investigated for its pesticidal properties. Its ability to inhibit key enzymes in pests and pathogens suggests its utility as an eco-friendly alternative to conventional pesticides. Recent research has focused on optimizing its bioavailability and reducing potential environmental impacts through formulation studies.

The toxicity profile of 5-chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine has also been a subject of interest. Preclinical studies indicate that while it demonstrates potent biological activity, its toxicity levels are within acceptable limits for therapeutic applications. However, further long-term studies are required to fully understand its safety profile.

In conclusion, 5-chloro-2-fluoro-3-(4-methylpiperidin-4-yl)oxypyridine (CAS No: 2228940-007) is a promising compound with multifaceted applications across various industries. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a valuable asset in both academic and industrial research.

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